N-(1-cyanocyclopentyl)-2-[1-[4-(trifluoromethoxy)phenyl]tetrazol-5-yl]sulfanylacetamide

• IUPAC Name: N-(1-cyanocyclopentyl)-2-[1-[4-(trifluoromethoxy)phenyl]tetrazol-5-yl]sulfanylacetamide
• InChI: InChI=1S/C16H15F3N6O2S/c17-16(18,19)27-12-5-3-11(4-6-12)25-14(22-23-24-25)28-9-13(26)21-15(10-20)7-1-2-8-15/h3-6H,1-2,7-9H2,(H,21,26)
• InChI Key: VBEHIDSUVAXXJD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C#N)NC(=O)CSC2=NN=NN2C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C16H15F3N6O2S
• Molecular Weight: 412.4 g/mol

Description

N-(1-cyanocyclopentyl)-2-[1-[4-(trifluoromethoxy)phenyl]tetrazol-5-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C16H15F3N6O2S and its molecular weight is 412.39. The purity is usually 95%.
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Scientific Research Applications

High-Efficiency Semiconductor Photoelectronic Devices

• ZINC06590655, as a wide band-gap semiconductor, holds promise for applications in high-efficiency photoelectronic devices. .
• Researchers have explored the fabrication of ZnO-based LEDs using ZINC06590655. However, the lack of high-quality ZnO substrates has been a challenge. .

Thermostable ZnO Materials

• Researchers have explored intentional doping to achieve n-type ZnO with high mobility and high electron concentration. .

Mechanism of Action

Target of Action

ZINC06590655, also known as N-(1-cyanocyclopentyl)-2-[1-[4-(trifluoromethoxy)phenyl]tetrazol-5-yl]sulfanylacetamide, EN300-26688706, or HMS1752I11, is a compound that primarily targets zinc-dependent proteins . These proteins play crucial roles in various biological processes, including protein synthesis, cell division, and immune defense .

Mode of Action

ZINC06590655 interacts with its targets by modulating the activity of zinc-dependent proteins. It achieves this by acting as a zinc ion modulator , controlling intercellular communication and intracellular events that maintain normal physiological processes . This interaction results in changes in the function of these proteins, affecting various cellular processes.

Biochemical Pathways

ZINC06590655 affects several biochemical pathways due to its interaction with zinc-dependent proteins. These proteins are involved in key cell signaling pathways, including those involved in proliferation, apoptosis, and antioxidant defenses . Zinc is also a critical component in the regulation of cellular homeostasis . Therefore, the modulation of zinc-dependent proteins by ZINC06590655 can have significant downstream effects on these pathways.

Pharmacokinetics

It is known that the absorption of zinc, which zinc06590655 modulates, can be influenced by the form in which it is ingested

Result of Action

The molecular and cellular effects of ZINC06590655’s action are primarily due to its modulation of zinc-dependent proteins. This can result in changes in cell cycle progression, immune functions, and other physiological processes . For instance, in cell culture studies, as a result of zinc deficiency, nuclear factor-kappaB (NF-kappaB) activation, phosphorylation of IkappaB, and binding of NF-kappaB to DNA are decreased, resulting in decreased Th(1) cytokine production .